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Compound of Interest

Compound Name: HPH-15

Cat. No.: B15543561

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
HPH-15 is a novel small molecule compound demonstrating significant potential in therapeutic

applications, particularly in the fields of metabolic disease and fibrosis. Identified as a potent

activator of AMP-activated protein kinase (AMPK) and an inhibitor of the transforming growth

factor-beta (TGF-β)/Smad signaling pathway, HPH-15 exhibits a dual mechanism of action that

addresses key pathological processes in diseases such as type 2 diabetes and fibrosis. This

technical guide provides a comprehensive overview of the chemical properties, biological

activities, and experimental methodologies associated with HPH-15, intended to serve as a

valuable resource for researchers and drug development professionals.

Chemical Properties
HPH-15, also known as HPH-8, is a pyridine-based symmetrical molecule. Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value

CAS Number 1009838-93-0[1]

IUPAC Name
N2,N6-bis[2-[(1,1-dimethylethyl)thio]ethyl]-2,6-

pyridinedicarbothioamide[1]

Molecular Formula C₁₉H₃₁N₃S₄[1]

Molecular Weight 429.7 g/mol [1]

Appearance Solid[1]

Solubility
Soluble in DMSO (≥10 mg/mL) and Ethanol

(≥10 mg/mL)[1]

SMILES
S=C(C1=CC=CC(C(NCCSC(C)

(C)C)=S)=N1)NCCSC(C)(C)C[1]

InChI

InChI=1S/C19H31N3S4/c1-18(2,3)25-12-10-20-

16(23)14-8-7-9-15(22-14)17(24)21-11-13-26-

19(4,5)6/h7-9H,10-13H2,1-6H3,(H,20,23)

(H,21,24)[1]

Biological Activity and Mechanism of Action
HPH-15 has emerged as a promising therapeutic candidate due to its dual biological activities:

activation of AMPK and inhibition of TGF-β signaling. These actions contribute to its observed

anti-diabetic and anti-fibrotic effects.

AMPK Activation and Anti-Diabetic Effects
HPH-15 is a potent activator of AMP-activated protein kinase (AMPK), a crucial regulator of

cellular energy homeostasis.[2][3][4][5] Its activation of AMPK is reported to be significantly

more potent than that of metformin, a widely used anti-diabetic drug.[2][3][5]

Key findings include:

Enhanced Glucose Uptake: HPH-15 promotes glucose uptake in muscle, liver, and fat cells

at concentrations 200 times lower than metformin.[2][5]
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Improved Insulin Resistance: In high-fat diet-induced obese mice, HPH-15 treatment

improved insulin resistance.

Fat Reduction: The compound has been shown to decrease subcutaneous fat by 44% and

mitigate fatty liver more effectively than metformin in preclinical models.[2][3][5]

Favorable Safety Profile: HPH-15 exhibits comparable or lower lactic acid production

compared to metformin, suggesting a reduced risk of lactic acidosis.[2][3][5]

The activation of AMPK by HPH-15 leads to a cascade of downstream events that collectively

improve metabolic parameters. A simplified representation of this pathway is provided below.
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Figure 1: HPH-15 activates AMPK, leading to metabolic benefits.

Inhibition of TGF-β Signaling and Anti-Fibrotic Effects
In addition to its metabolic effects, HPH-15 demonstrates potent anti-fibrotic properties by

inhibiting the TGF-β/Smad signaling pathway.[6] This pathway is a central driver of fibrosis in

various tissues.

Key findings include:

Inhibition of Smad Phosphorylation: HPH-15 blocks the TGF-β1-induced phosphorylation of

Smad3 in human skin fibroblasts.
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Suppression of Fibrotic Gene Expression: The compound suppresses the TGF-β1-

dependent expression of alpha-smooth muscle actin (α-SMA), extracellular matrix

components like collagen and fibronectin, and connective tissue growth factor (CTGF).[1]

Amelioration of Skin Fibrosis: In a mouse model of bleomycin-induced skin fibrosis, HPH-15
reduced dermal thickness and inflammatory cell infiltration.[1]

The inhibitory effect of HPH-15 on the TGF-β/Smad pathway interrupts the fibrotic cascade, as

depicted in the following diagram.
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Figure 2: HPH-15 inhibits the TGF-β/Smad signaling pathway.

Experimental Protocols
This section provides an overview of key experimental methodologies used to characterize the

biological activities of HPH-15.

Cell Viability Assay (MTT Assay)
Objective: To assess the cytotoxicity of HPH-15 on cultured cells.

Methodology:

Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere

overnight.

Treat the cells with varying concentrations of HPH-15 for 24-72 hours.
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After the treatment period, remove the medium and add 100 µL of fresh medium containing

0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as

a percentage of the untreated control.

Western Blot for AMPK and Smad Phosphorylation
Objective: To determine the effect of HPH-15 on the phosphorylation status of AMPK and Smad

proteins.

Methodology:

Culture cells to 80-90% confluency and then treat with HPH-15 for the desired time and

concentration. For TGF-β signaling, cells are typically stimulated with TGF-β1 with or without

HPH-15 pre-treatment.

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine the protein concentration of the lysates using a BCA assay.

Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF

membrane.

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered

saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies against phospho-AMPK (Thr172), total

AMPK, phospho-Smad3, or total Smad3 overnight at 4°C.

Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-

conjugated secondary antibody for 1 hour at room temperature.
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Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image

the blot.

Glucose Uptake Assay
Objective: To measure the effect of HPH-15 on glucose uptake in cells.

Methodology:

Seed cells (e.g., L6 myotubes, 3T3-L1 adipocytes) in a 24-well plate and differentiate as

required.

Starve the cells in serum-free, low-glucose medium for 2-4 hours.

Treat the cells with HPH-15 for the specified duration.

Wash the cells with Krebs-Ringer-HEPES (KRH) buffer.

Add KRH buffer containing 2-deoxy-D-[³H]glucose or a fluorescent glucose analog and

incubate for 10-30 minutes.

Stop the uptake by washing the cells with ice-cold KRH buffer.

Lyse the cells and measure the incorporated radioactivity using a scintillation counter or

fluorescence using a plate reader.

Experimental Workflow
The general workflow for investigating the dual activity of HPH-15 can be summarized as

follows:
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Figure 3: General experimental workflow for HPH-15 characterization.

Conclusion
HPH-15 is a compelling preclinical candidate with a unique dual mechanism of action that

holds promise for the treatment of metabolic and fibrotic diseases. Its potent activation of

AMPK and inhibition of TGF-β signaling provide a strong rationale for its further investigation

and development. This guide provides a foundational understanding of HPH-15's chemical

properties and biological activities, along with key experimental protocols to facilitate future

research in this area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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